5-[(4,4-Difluorocyclohexanecarbonyl)amino]-2-fluorobenzoic acid

• IUPAC Name: 5-[(4,4-difluorocyclohexanecarbonyl)amino]-2-fluorobenzoic acid
• InChI: InChI=1S/C14H14F3NO3/c15-11-2-1-9(7-10(11)13(20)21)18-12(19)8-3-5-14(16,17)6-4-8/h1-2,7-8H,3-6H2,(H,18,19)(H,20,21)
• InChI Key: MJXIKLBMQSSQHV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C(=O)NC2=CC(=C(C=C2)F)C(=O)O)(F)F
• Molecular Formula: C14H14F3NO3
• Molecular Weight: 301.26 g/mol

Description

5-[(4,4-Difluorocyclohexanecarbonyl)amino]-2-fluorobenzoic acid, also known as DCFA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine.

Scientific Research Applications

5-[(4,4-Difluorocyclohexanecarbonyl)amino]-2-fluorobenzoic acid has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. 5-[(4,4-Difluorocyclohexanecarbonyl)amino]-2-fluorobenzoic acid has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy. Additionally, 5-[(4,4-Difluorocyclohexanecarbonyl)amino]-2-fluorobenzoic acid has been found to inhibit the replication of the hepatitis C virus, making it a potential treatment option for viral infections.

Mechanism of Action

The mechanism of action of 5-[(4,4-Difluorocyclohexanecarbonyl)amino]-2-fluorobenzoic acid is not fully understood, but it is believed to work by inhibiting various enzymes and proteins involved in cellular processes such as DNA replication and cell division. 5-[(4,4-Difluorocyclohexanecarbonyl)amino]-2-fluorobenzoic acid has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. Additionally, 5-[(4,4-Difluorocyclohexanecarbonyl)amino]-2-fluorobenzoic acid has been found to inhibit the activity of cyclin-dependent kinases, which are proteins involved in the regulation of cell division.
Biochemical and Physiological Effects:
5-[(4,4-Difluorocyclohexanecarbonyl)amino]-2-fluorobenzoic acid has been shown to have a number of biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells, leading to their death. 5-[(4,4-Difluorocyclohexanecarbonyl)amino]-2-fluorobenzoic acid has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, 5-[(4,4-Difluorocyclohexanecarbonyl)amino]-2-fluorobenzoic acid has been found to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-[(4,4-Difluorocyclohexanecarbonyl)amino]-2-fluorobenzoic acid is its high purity and stability, which makes it ideal for use in laboratory experiments. Additionally, 5-[(4,4-Difluorocyclohexanecarbonyl)amino]-2-fluorobenzoic acid has been found to have low toxicity, making it safe for use in cell culture and animal studies. However, one limitation of 5-[(4,4-Difluorocyclohexanecarbonyl)amino]-2-fluorobenzoic acid is its relatively high cost, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for research on 5-[(4,4-Difluorocyclohexanecarbonyl)amino]-2-fluorobenzoic acid. One area of interest is the development of 5-[(4,4-Difluorocyclohexanecarbonyl)amino]-2-fluorobenzoic acid-based therapies for cancer and viral infections. Additionally, further studies are needed to fully understand the mechanism of action of 5-[(4,4-Difluorocyclohexanecarbonyl)amino]-2-fluorobenzoic acid and its effects on cellular processes. Finally, research is needed to explore the potential use of 5-[(4,4-Difluorocyclohexanecarbonyl)amino]-2-fluorobenzoic acid in other areas such as neurodegenerative diseases and autoimmune disorders.
Conclusion:
In conclusion, 5-[(4,4-Difluorocyclohexanecarbonyl)amino]-2-fluorobenzoic acid is a promising compound with potential applications in the field of medicine. Its anti-inflammatory, anti-cancer, and anti-viral properties make it a promising candidate for the development of new therapies. While further research is needed to fully understand the mechanism of action of 5-[(4,4-Difluorocyclohexanecarbonyl)amino]-2-fluorobenzoic acid and its effects on cellular processes, it is clear that this compound has significant potential for future research and development.

Synthesis Methods

5-[(4,4-Difluorocyclohexanecarbonyl)amino]-2-fluorobenzoic acid can be synthesized using a multi-step process that involves the reaction of 4,4-difluorocyclohexanecarbonyl chloride with 2-fluorobenzoic acid. The resulting compound is then purified using various techniques such as column chromatography and recrystallization. The final product is a white crystalline powder that is highly pure and stable.